Cas no 2260935-67-7 (3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride)
3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Z3464594166
- EN300-6731577
- 2260935-67-7
- 3-oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride
- 3-Oxa-8-azaspiro[5.6]dodec-10-ene;hydrochloride
- 3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride
-
- Inchi: 1S/C10H17NO.ClH/c1-2-6-11-9-10(3-1)4-7-12-8-5-10;/h1-2,11H,3-9H2;1H
- InChI Key: ZDNLEUYQEQTZPN-UHFFFAOYSA-N
- SMILES: Cl.O1CCC2(CC=CCNC2)CC1
Computed Properties
- Exact Mass: 203.1076919g/mol
- Monoisotopic Mass: 203.1076919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6731577-0.05g |
3-oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride |
2260935-67-7 | 95.0% | 0.05g |
$218.0 | 2025-03-13 | |
| Enamine | EN300-6731577-0.1g |
3-oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride |
2260935-67-7 | 95.0% | 0.1g |
$326.0 | 2025-03-13 | |
| Enamine | EN300-6731577-0.25g |
3-oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride |
2260935-67-7 | 95.0% | 0.25g |
$466.0 | 2025-03-13 | |
| Enamine | EN300-6731577-0.5g |
3-oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride |
2260935-67-7 | 95.0% | 0.5g |
$735.0 | 2025-03-13 | |
| Enamine | EN300-6731577-1.0g |
3-oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride |
2260935-67-7 | 95.0% | 1.0g |
$943.0 | 2025-03-13 | |
| Enamine | EN300-6731577-2.5g |
3-oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride |
2260935-67-7 | 95.0% | 2.5g |
$1848.0 | 2025-03-13 | |
| Enamine | EN300-6731577-5.0g |
3-oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride |
2260935-67-7 | 95.0% | 5.0g |
$2732.0 | 2025-03-13 | |
| Enamine | EN300-6731577-10.0g |
3-oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride |
2260935-67-7 | 95.0% | 10.0g |
$4052.0 | 2025-03-13 | |
| 1PlusChem | 1P028NSP-50mg |
3-oxa-8-azaspiro[5.6]dodec-10-enehydrochloride |
2260935-67-7 | 95% | 50mg |
$322.00 | 2024-05-24 | |
| 1PlusChem | 1P028NSP-100mg |
3-oxa-8-azaspiro[5.6]dodec-10-enehydrochloride |
2260935-67-7 | 95% | 100mg |
$465.00 | 2024-05-24 |
3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride
Introduction to 3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride (CAS No: 2260935-67-7)
3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic heterocyclic compound features a nitrogen-containing oxygen bridge, making it an intriguing candidate for further exploration in drug discovery and development. The hydrochloride salt form enhances its solubility and bioavailability, which are critical factors in the design of novel therapeutic agents.
The molecular framework of 3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride (CAS No: 2260935-67-7) consists of a spirocyclic structure that combines a cycloalkane ring with an azacycloalkane moiety. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited for selective interactions with biological targets. The presence of both oxygen and nitrogen atoms in the ring system suggests potential for diverse chemical reactivity, including hydrogen bonding and coordination interactions.
In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug design. These molecules often exhibit enhanced binding affinity and selectivity compared to linear or branched analogs. The spirocyclic core in 3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride provides a rigid scaffold that can be fine-tuned to optimize interactions with biological macromolecules such as enzymes and receptors.
One of the most compelling aspects of 3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride is its potential application in the development of novel therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various enzymatic targets, making it a promising lead for further investigation. The nitrogen-containing oxygen bridge in its structure could serve as a key pharmacophoric element, facilitating binding to specific pockets on biological targets.
The synthesis of 3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride presents both challenges and opportunities for chemists. The spirocyclic nature of the molecule requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it increasingly feasible to construct complex spirocyclic structures like this one.
Recent research has highlighted the importance of spirocyclic compounds in addressing unmet medical needs. For instance, studies have demonstrated that spirocyclic scaffolds can enhance drug-like properties such as metabolic stability and oral bioavailability. The hydrochloride salt form of 3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride improves its pharmacokinetic profile, making it a more viable candidate for clinical development.
The potential therapeutic applications of 3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride are broad and varied. Early investigations have shown promise in several disease areas, including inflammation, cancer, and neurodegenerative disorders. The ability of this compound to interact selectively with biological targets suggests that it could be developed into a next-generation therapeutic agent with improved efficacy and reduced side effects.
In conclusion, 3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride (CAS No: 2260935-67-7) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for further research and development. As our understanding of its properties continues to grow, so too will its potential as a cornerstone in the next generation of medicinal agents.
2260935-67-7 (3-Oxa-8-azaspiro[5.6]dodec-10-ene hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)